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Compound of Interest

Compound Name: 3-(2-Methoxyethoxy)propylamine

Cat. No.: B1266703 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 3-(2-Methoxyethoxy)propylamine, a flammable and corrosive amine compound.

Adherence to these procedures is critical to minimize risks and ensure operational integrity.

Immediate Safety and Personal Protective
Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against chemical exposure. When handling 3-(2-Methoxyethoxy)propylamine, the following

PPE is mandatory:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN 166(EU) or

NIOSH (US) standards. A face

shield should be worn in

addition to goggles where

splashing is a risk.[1]

Protects against severe eye

irritation and chemical burns

from splashes.

Skin Protection

Chemically resistant gloves

(Nitrile, Neoprene, or Butyl

rubber recommended).

Fire/flame resistant and

impervious clothing, such as a

lab coat or apron.[1][2]

Prevents skin contact, which

can cause severe burns and

allergic reactions.[3]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if

exposure limits are exceeded

or if ventilation is inadequate.

[4] For amines, a cartridge for

ammonia and methylamine is

appropriate.

Protects against inhalation of

harmful vapors, which can

cause respiratory irritation.[3]

[5]

Note: Specific breakthrough times for glove materials against 3-(2-
Methoxyethoxy)propylamine are not readily available. It is crucial to consult the glove

manufacturer's specific chemical resistance data. Regularly inspect gloves for signs of

degradation or perforation and replace them immediately if compromised.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-(2-Methoxyethoxy)propylamine is essential to maintain

a safe workflow. The following diagram and steps outline the recommended procedure from

preparation to disposal.
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Preparation

Handling

Storage

Disposal

Don Appropriate PPE

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation
(Fume Hood)

Ground and Bond Container

Use Non-Sparking Tools for Transfer

Avoid Inhalation, Ingestion, and
Contact with Skin and Eyes

Keep Container Tightly Closed

Store in a Cool, Dry, Well-Ventilated Area

Segregate from Incompatible Materials
(e.g., strong oxidizing agents, acids)

Collect Waste in a Labeled,
Sealed Container

Consult with EHS for Proper Disposal
Procedures

Dispose via an Approved
Waste Disposal Plant

Click to download full resolution via product page

Safe Handling Workflow for 3-(2-Methoxyethoxy)propylamine
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Experimental Protocol for Safe Handling:

Preparation:

Before handling, all personnel must don the appropriate PPE as specified in the table

above.

Thoroughly review the Safety Data Sheet (SDS) for 3-(2-Methoxyethoxy)propylamine.

Ensure a calibrated and functioning fume hood is used for all operations. Verify adequate

airflow.

Handling:

To prevent static discharge, which can ignite flammable vapors, ensure that all containers

are properly grounded and bonded during transfer.

Use only non-sparking tools made of materials such as bronze, brass, or plastic.

Perform all work in a manner that minimizes the generation of vapors and aerosols. Avoid

direct contact with the liquid and its vapors.

Storage:

Keep the container tightly sealed when not in use to prevent the escape of flammable

vapors.

Store the chemical in a designated cool, dry, and well-ventilated area away from heat and

ignition sources.

This compound is incompatible with strong oxidizing agents and strong acids. Ensure it is

stored separately from these materials to prevent hazardous reactions.

Disposal Plan
Proper disposal of 3-(2-Methoxyethoxy)propylamine and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.
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Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste, including unused chemical and contaminated materials (e.g., gloves,

absorbent pads), in a designated and clearly labeled waste container.

The container must be made of a compatible material and kept tightly sealed.

Consultation and Labeling:

Contact your institution's Environmental Health and Safety (EHS) department to determine

the specific disposal procedures and requirements.

Ensure the waste container is labeled in accordance with all local, state, and federal

regulations.

Final Disposal:

Arrange for the disposal of the waste through a licensed and approved chemical waste

disposal facility.

Do not dispose of 3-(2-Methoxyethoxy)propylamine down the drain or in regular trash.

Quantitative Data
While specific occupational exposure limits for 3-(2-Methoxyethoxy)propylamine have not

been established by major regulatory bodies, it is imperative to handle it with care due to its

hazardous properties. The following table summarizes key physical and chemical data.
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Property Value

CAS Number 54303-31-0

Molecular Formula C6H15NO2

Molecular Weight 133.19 g/mol

Boiling Point 186.2 ± 15.0 °C at 760 mmHg[6]

Density 0.9 ± 0.1 g/cm³[6]

By adhering to these comprehensive safety and handling protocols, you can significantly

mitigate the risks associated with 3-(2-Methoxyethoxy)propylamine, fostering a secure and

productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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